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Compound of Interest

Compound Name: C16-Urea-Ceramide

Cat. No.: B3044049

Essential Safety and Handling Guide for C16-Urea-
Ceramide

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling C16-Urea-Ceramide. It is intended for researchers, scientists, and drug development
professionals to ensure a safe laboratory environment and maintain research integrity.

Physicochemical and Safety Data

The following table summarizes key quantitative data for C16-Urea-Ceramide, offering a quick
reference for its physical properties and safety information.
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Property

Value

Reference

Chemical Name

1-((2S,3R,E)-1,3-
dihydroxyoctadec-4-en-2-yl)-3-

[1]

hexadecylurea
Synonyms D-erythro-C16-urea-ceramide [2]
CAS Number 361450-27-3 [1][2]
Molecular Formula C35H70N203 [1112]
Molecular Weight 566.94 g/mol [1][2]
Physical Form Powder [2]

Purity

>99% (TLC)

[2]

Storage Temperature

-20°C

[1](2]

Solubility

Soluble in DMSO

[1]

Hazard Identification

Causes skin and serious eye
irritation. May cause

respiratory irritation.

[31141[5]

Operational Plan: Handling and Personal Protective

Equipment (PPE)

Adherence to proper handling protocols is essential for personnel safety and to maintain the

stability of C16-Urea-Ceramide.

Engineering Controls

e Ventilation: Always handle C16-Urea-Ceramide in a well-ventilated area. For procedures

that may generate dust or aerosols, a chemical fume hood is required.[6]

o Eye Wash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible in the immediate work area.[3]

Personal Protective Equipment (PPE)
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The following PPE is mandatory when handling C16-Urea-Ceramide[6][7][8]:
o Eye Protection: Chemical safety goggles with side shields are required.[6][7]

o Hand Protection: Wear compatible chemical-resistant gloves, such as nitrile gloves. Inspect
gloves for any tears or holes before use.[6][7]

» Skin and Body Protection: A fully buttoned laboratory coat is mandatory.[6][7] For larger
quantities or when there is a risk of splashing, consider additional protection like a chemical-
resistant apron.

e Respiratory Protection: If working with the powder outside of a fume hood or for extended
periods where dust may be generated, a NIOSH-approved respirator with a particulate filter
is recommended.[3]

Handling Protocol

» Preparation: Before handling, ensure the work area is clean and uncluttered.
» Dispensing: Carefully weigh the powdered compound, avoiding the creation of dust.
e Dissolving: If preparing a solution, add the solvent to the powder slowly to avoid splashing.

o Post-Handling: After handling, wash hands thoroughly with soap and water.[3]

Experimental Protocol: Preparation of a Stock
Solution

This protocol provides a general procedure for preparing a stock solution of C16-Urea-
Ceramide.

o Objective: To prepare a 10 mM stock solution of C16-Urea-Ceramide in Dimethyl Sulfoxide
(DMSO).

e Materials:

o C16-Urea-Ceramide (powder)
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[e]

Anhydrous DMSO

o

Sterile microcentrifuge tubes or vials

[¢]

Calibrated pipettes and sterile, filtered pipette tips

Vortex mixer

[¢]

e Procedure:
1. Allow the vial of C16-Urea-Ceramide to equilibrate to room temperature before opening.

2. Calculate the required amount of C16-Urea-Ceramide and DMSO. For example, to
prepare 1 mL of a 10 mM stock solution, you will need 0.567 mg of C16-Urea-Ceramide.

3. Carefully weigh the C16-Urea-Ceramide powder in a sterile microcentrifuge tube.
4. Add the calculated volume of DMSO to the tube.

5. Cap the tube tightly and vortex thoroughly until the powder is completely dissolved. Gentle
warming may be required to aid dissolution.

6. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

7. Store the stock solution at -20°C.

Disposal Plan

Proper disposal of C16-Urea-Ceramide and associated contaminated materials is crucial to
prevent environmental contamination and ensure regulatory compliance.

e Unused Product: Dispose of unused C16-Urea-Ceramide as hazardous chemical waste.[6]
[7] Contact your institution's Environmental Health and Safety (EHS) department for specific
guidelines.

o Contaminated Materials: All materials that have come into contact with C16-Urea-Ceramide,
such as pipette tips, gloves, and empty containers, should be considered contaminated and
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disposed of as hazardous waste.[6][7]

o Waste Containers: Collect waste in a clearly labeled, sealable, and compatible waste
container.[6] Do not mix with incompatible materials, such as strong oxidizing agents.[6]

Visual Workflow for Handling C16-Urea-Ceramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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